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Compound of Interest

Compound Name: Ethyltrimethylsilane
CAS No.: 3439-38-1
Cat. No.: B1207187
Get Quote

An In-depth Guide to the Commercial Availability, Synthesis, and Application of
Ethyltrimethylsilane for Advanced Chemical Research.

Introduction

Ethyltrimethylsilane (CAS No. 3439-38-1), a versatile organosilicon compound, has emerged
as a critical reagent and building block in modern organic synthesis, particularly within the
pharmaceutical and electronics industries.[1][2][3] Its unique chemical properties make it an
important intermediate for the production of silicone polymers and resins, and it serves as a
valuable tool for introducing the trimethylsilyl group into molecules.[1][4] This guide provides a
comprehensive overview of the commercial availability of Ethyltrimethylsilane, its key
chemical and physical properties, safe handling procedures, and its applications in chemical
synthesis, with a focus on its relevance to researchers, scientists, and drug development
professionals.

Chemical and Physical Properties
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Ethyltrimethylsilane, also known as Trimethylethylsilane or Trimethylsilylethane, is a colorless
to light yellow, transparent liquid with the molecular formula C5H14Si and a molecular weight of
102.25 g/mol .[5][6][7][8] It is characterized by its high flammability and sensitivity to moisture.
[5] Key physical properties are summarized in the table below.

Property Value Reference
CAS Number 3439-38-1 [51[61[71[8]
Molecular Formula C5H14Si 516171181
Molecular Weight 102.25 g/mol 516171181
Appearance C.:olf)rless to light yellow, clear (5176]

liquid
Boiling Point 58.7 - 65 °C at 760 mmHg [5161[8]
Flash Point -26 °C [1][6]
Density 0.696 g/cm3 at 25 °C [6][8]
Purity (typical) >97.0% or >98.0% (by GC) [11[5]16]

Commercial Availability and Suppliers

Ethyltrimethylsilane is commercially available from a variety of chemical suppliers, catering to
both research and industrial-scale needs. The typical purity offered is greater than 97% or 98%,
as determined by gas chromatography (GC).[1][5][6] When procuring this reagent, it is crucial
to partner with a reputable supplier to ensure product quality and a reliable supply chain.[1]
Below is a summary of some of the key suppliers of Ethyltrimethylsilane.
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Supplier Purity Available Quantities
TCI Chemicals >98.0% (GC) 5g, 25¢g, and bulk inquiries
Alfa Chemistry Not specified 10g, 100g, and custom sizes

100ml, 250ml, 500ml, 1L, 5L,

Power Chemical Corporation Min. 97.0% (GC)
210L drums, 1000L IBC totes

Gelest, Inc. Not specified Research and bulk quantities

J&K Scientific Not specified Various sizes

) o High quality, with Certificate of Custom synthesis and various
Simson Pharma Limited ) .
Analysis quantities

GlobalChemMall 99% min 1kg to 50 metric tons/month

Synthesis of Ethyltrimethylsilane

A common laboratory and industrial-scale synthesis of Ethyltrimethylsilane involves the
Grignard reaction.[3] This method utilizes an ethyl magnesium halide (Grignard reagent) which
is then reacted with trimethylchlorosilane.[3] A key innovation in this process is the use of high-
boiling-point ethers as a solvent, which enhances the safety of the procedure for industrial
production by avoiding low-boiling-point solvents like diethyl ether.[3]

Experimental Protocol: Grignard Synthesis of
Ethyltrimethylsilane

The following is a representative protocol for the synthesis of Ethyltrimethylsilane based on
the Grignard reaction methodology.

Materials:
e Magnesium turnings
o Ethyl halide (e.g., ethyl bromide)

» Trimethylchlorosilane
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High-boiling-point ether solvent (e.g., diglyme)

lodine (for initiation)

Anhydrous work-up reagents (e.g., saturated ammonium chloride solution)

Standard laboratory glassware for air-sensitive reactions (e.g., Schlenk line, dry flasks,
dropping funnel)

Procedure:

e Preparation of the Grignard Reagent:

o

Under an inert atmosphere (e.g., nitrogen or argon), charge a dry three-necked flask with
magnesium turnings.

o Add a small crystal of iodine to initiate the reaction.

o In a dropping funnel, prepare a solution of ethyl halide in the high-boiling-point ether

solvent.

o Add a small portion of the ethyl halide solution to the magnesium. The reaction is initiated
when the color of the iodine disappears and there is evidence of an exothermic reaction.

o Slowly add the remaining ethyl halide solution to maintain a gentle reflux.

o After the addition is complete, stir the mixture at room temperature until the magnesium is
consumed.

o Reaction with Trimethylchlorosilane:
o Cool the freshly prepared Grignard reagent in an ice bath.
o Slowly add trimethylchlorosilane to the stirred Grignard solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.
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o Work-up and Purification:

o

ammonium chloride solution for quenching.[9]

o Separate the organic layer and wash it with brine.

Carefully pour the reaction mixture into a separatory funnel containing ice and a saturated

o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

o Filter the solution and remove the solvent by distillation.

o Purify the crude product by fractional distillation to obtain Ethyltrimethylsilane.

Grignard Reagent Formation

High-Boiling Ether
Ethyl Halide

Magnesium Turnings

»| Ethyl Magnesium Halide

Ethylatidn Reaction

‘Work-up and Purification

(Trimethylchlorosilane L (Reaction Mixture)——l

{Aqueous Work-up)—>(Fractional Distillatiora—> Ethyltrimethylsilane

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyltrimethylsilane via the Grignard reaction.
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Applications in Organic Synthesis

Ethyltrimethylsilane is a valuable reagent in organic synthesis, primarily utilized for the
introduction of the trimethylsilyl group and in reduction reactions.

Silylating Agent

As a silylating agent, Ethyltrimethylsilane is employed to protect functional groups or to
activate substrates for subsequent reactions.[1] This is a fundamental transformation in multi-
step organic syntheses, particularly in the preparation of active pharmaceutical ingredients
(APIs).[1]

Reducing Agent

While triethylsilane is more commonly known as a mild reducing agent, Ethyltrimethylsilane
can also participate in reduction reactions.[10] For instance, it can be used for the reduction of
carbonyl groups to alcohols.[4] Its utility in this context is often in combination with a Lewis acid.

Quality Control and Purity Analysis

Ensuring the purity of Ethyltrimethylsilane is critical for its successful application in sensitive
chemical syntheses. The most common analytical technique for purity assessment is Gas
Chromatography with Flame lonization Detection (GC-FID).[11]

Protocol: Purity Analysis by GC-FID

Instrumentation:
o Gas Chromatograph equipped with a Flame lonization Detector (FID).

o Capillary column suitable for the analysis of volatile organosilicon compounds (e.g., a non-
polar or mid-polar column).

Procedure:
e Sample Preparation:

o Prepare a dilute solution of the Ethyltrimethylsilane sample in a suitable volatile solvent
(e.g., hexane or pentane).
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e Instrumental Analysis:
o Inject a small volume of the prepared sample into the GC.

o The components of the sample are separated based on their volatility and interaction with
the stationary phase of the column.

o The FID detects the eluted components, and the resulting chromatogram shows peaks
corresponding to each compound.

o Data Analysis:

o Identify the peak corresponding to Ethyltrimethylsilane based on its retention time, which

can be confirmed using a standard.

o Quantify the purity by calculating the area percent of the Ethyltrimethylsilane peak
relative to the total area of all peaks in the chromatogram. For higher accuracy, an internal
or external standard method can be employed.[11]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#ethyltrimethylsilane-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#ethyltrimethylsilane-a-technical-guide-for-researchers-and-drug-development-professionals
https://pdf.benchchem.com/93/A_Comparative_Guide_to_Analytical_Techniques_for_Purity_Assessment_of_2_Cyanoethyltrimethylsilane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

@thyltrimethylsilane Sampla

Sample Preparation
(Dilution in Solvent)
(GC Inj ectiora

Ghromatographic Separatior)

GID Detectiora

Data Analysis
(Peak Integration)

(urity Determina@

Click to download full resolution via product page

Caption: Workflow for the purity analysis of Ethyltrimethylsilane by GC-FID.

Safety and Handling

Ethyltrimethylsilane is a highly flammable liquid and vapor.[5][7] It is also moisture-sensitive
and may cause skin and eye irritation.[5][7] Therefore, proper safety precautions must be taken
during its handling and storage.
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o Storage: Store in a cool, well-ventilated place away from heat, sparks, open flames, and
other ignition sources.[5] Keep the container tightly closed and store under an inert gas.[5]

e Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.[12] Ground and bond containers and receiving equipment to prevent static
discharge.[12] Use only non-sparking tools.[12]

o First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[5][12] If
inhaled, move to fresh air. If ingested, seek medical attention.[12]

» Fire Fighting: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish fires.[12]
Do not use a direct stream of water.[12]

Conclusion

Ethyltrimethylsilane is a commercially available and highly versatile organosilicon compound
with significant applications in the pharmaceutical and chemical industries. Its utility as a
silylating agent and in other synthetic transformations makes it an important tool for
researchers and drug development professionals. A thorough understanding of its properties,
suppliers, synthesis, and safe handling procedures is essential for its effective and safe
utilization in the laboratory and in industrial processes.
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¢ acetyltrimethylsilane. (n.d.). Organic Syntheses Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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